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Compound of Interest

Compound Name: 3-(2-Thienyl)aniline

Cat. No.: B1306149

Essential Safety and Handling Guide for 3-(2-
Thienyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-(2-Thienyl)aniline
(CAS No. 92057-12-0), a key intermediate in pharmaceutical and chemical research.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
mitigating potential risks associated with this aromatic amine.

Hazard Summary

3-(2-Thienyl)aniline is classified with the following hazards:
» Harmful if swallowed, in contact with skin, or if inhaled.[1]
o Causes skin irritation and serious eye irritation.[1][2]

e May cause respiratory irritation.[2]

It is a beige solid at room temperature.[2] Due to its hazardous nature, all handling should be
performed with appropriate engineering controls and personal protective equipment.

Quantitative Data Summary
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Comprehensive toxicological and physical property data for 3-(2-Thienyl)aniline are limited.
The following table includes available data for the compound and, for illustrative purposes, data
for aniline, a structurally related aromatic amine. Note: Aniline data is provided for general
context on the potential hazards of aromatic amines and should not be used as a direct
substitute for 3-(2-Thienyl)aniline.

Value for 3-(2- Value for Aniline (for
Property . .

Thienyl)aniline reference)
Molecular Weight 175.25 g/mol [1] 93.13 g/mol
Physical Form Beige Solid[2] Colorless to brown, oily liquid
Melting Point 246 °CJ[3] -6 °C
Boiling Point Data not available 184.1 °C
Vapor Pressure Data not available 0.07 kPa @ 20 °C

OSHA PEL: 5 ppm (19 mg/m3)

Occupational Exposure Limits ) TWA [skin][4][5]; ACGIH TLV: 2

Data not available ]
(OELs) ppm (7.6 mg/m3) TWA [skin][5]

[6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value.
The "skin" notation indicates the potential for significant absorption through the skin.[4][5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure to 3-(2-
Thienyl)aniline. The following PPE is mandatory when handling this compound.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation
exposure to the solid powder

or any potential vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger

quantities.

Hand Protection

Chemical-Resistant Gloves
(Nitrile, Neoprene, or Butyl
Rubber)

To prevent skin contact.
Double-gloving is
recommended, and gloves
should be changed frequently,
especially if contamination is
suspected. For incidental
contact, nitrile gloves are
suitable. For extended contact
or immersion, heavier-duty
gloves like Viton or butyl

rubber should be considered.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient. The type of
respirator will depend on the
specific conditions and
potential for airborne

exposure.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

@andling 3—(2—Thieny@

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1306149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-(2-Thienyl)aniline is crucial for safety and experimental
integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantities of 3-(2-Thienyl)aniline to be used and the nature of the reaction.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.

PPE: Don all required PPE as outlined in the table above before entering the handling area.
Step 2: Handling the Compound

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood
or a ventilated balance enclosure to prevent inhalation of the powder.

Dissolving: When preparing solutions, add the solid 3-(2-Thienyl)aniline to the solvent
slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood.

Step 3: Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.

* Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
contaminants and dispose of them as hazardous waste.

¢ Hand Washing: Wash hands thoroughly with soap and water after completing the work and
before leaving the laboratory.
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Disposal Plan

All waste containing 3-(2-Thienyl)aniline must be treated as hazardous waste.
Waste Segregation and Collection:

e Solid Waste: Collect unused 3-(2-Thienyl)aniline, contaminated gloves, weigh boats, and
other solid materials in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Collect solutions containing 3-(2-Thienyl)aniline in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams. Aromatic amine waste should be segregated from other chemical wastes to prevent
hazardous reactions.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the
full chemical name: "3-(2-Thienyl)aniline".

Disposal Method:

o Licensed Disposal Vendor: All hazardous waste containing 3-(2-Thienyl)aniline must be
disposed of through a licensed hazardous waste disposal company.

« Incineration: High-temperature incineration is a common and effective method for the
disposal of aromatic amine waste.

e Do Not: Never dispose of 3-(2-Thienyl)aniline down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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